Cas no 861210-22-2 ((E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile)

• Product Name: (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile
• CAS No: 861210-22-2
• MDL: MFCD03617967
• CID: 4661679
• Update Time: 2025-05-20

(E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile

• MDL： MFCD03617967

Additional information on (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile

The Chemical Compound (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile: A Comprehensive Overview

(E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile, with the CAS Registry Number 861210-22-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a pyrimidine ring, a benzoyl group, and a nitrile functional group. The presence of these functional groups contributes to its unique chemical properties and potential applications in drug design and development.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of this compound. For instance, studies utilizing density functional theory (DFT) have revealed that the conjugation between the pyrimidine ring and the benzoyl group significantly stabilizes the molecule, making it more resistant to oxidation. This stability is particularly advantageous in pharmaceutical applications, where compounds must withstand rigorous testing conditions.

The synthesis of (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile involves a multi-step process that typically begins with the preparation of intermediates such as 4-chlorobenzaldehyde and 2-pyrimidinyloxy derivatives. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The optimization of these reaction conditions has been a focal point of recent research, with studies exploring the use of microwave-assisted synthesis to enhance reaction yields and reduce processing time.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For example, studies have demonstrated that it exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This suggests potential applications in the development of kinase inhibitors for therapeutic purposes. Furthermore, its ability to interact with G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in modulating neurotransmitter systems.

The structural versatility of (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile also makes it a valuable tool in medicinal chemistry for scaffold hopping and lead optimization. Researchers have employed this compound as a template to design novel analogs with improved pharmacokinetic profiles. Recent efforts have focused on modifying the substituents on the pyrimidine ring to enhance solubility and bioavailability, which are critical factors for drug delivery.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes hydrolysis at a moderate rate, with the nitrile group being particularly susceptible to cleavage. These findings are essential for understanding its persistence in the environment and guiding strategies for waste management and disposal.

In conclusion, (E)-2-(4-Chlorobenzoyl)-3-3-(2-pyrimidinyloxy)phenyl-2-propenenitrile represents a fascinating case study in modern organic chemistry. Its intricate structure, coupled with its diverse functional groups, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its properties and potential uses, this compound is poised to make significant contributions to the advancement of chemical science and therapeutic development.